Cas no 15543-77-8 (D-Mannitol,1,6-diamino-1,6-dideoxy-, dihydrochloride (9CI))

• Product Name: D-Mannitol,1,6-diamino-1,6-dideoxy-, dihydrochloride (9CI)
• CAS No: 15543-77-8
• MF: C₆H₁₈Cl₂N₂O₄
• MW: 253.124120235443
• CID: 166292
• PubChem ID: 27373
• Update Time: 2025-04-19

D-Mannitol,1,6-diamino-1,6-dideoxy-, dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Mannitol,1,6-diamino-1,6-dideoxy-, dihydrochloride (9CI)
• (6-azaniumyl-2,3,4,5-tetrahydroxyhexyl)azanium,dichloride
• Diamino-1,6 D-mannitol dihydrochloride
• MANNITOL, 1,6-DIAMINO-, D-, DIHYDROCHLORIDE
• 15543-77-8

• Inchi： 1S/C6H16N2O4.2ClH/c7-1-3(9)5(11)6(12)4(10)2-8;;/h3-6,9-12H,1-2,7-8H2;2*1H
• InChI Key： PASOINUGFQKRCM-UHFFFAOYSA-N
• SMILES： [Cl-].[Cl-].OC(C(C[NH3+])O)C(C(C[NH3+])O)O

Computed Properties

• Exact Mass: 233.9236
• Monoisotopic Mass: 252.064362
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 110
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136

Experimental Properties

• Boiling Point: 500.8°C at 760 mmHg
• Flash Point: 256.7°C
• PSA: 124.2